Cas no 1218043-68-5 (rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid
• CAS No: 1218043-68-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6434892
• PubChem ID: 164643859
• Update Time: 2025-10-17

rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid
• EN300-1761706
• 1218043-68-5
• rac-(1r,2r)-2-[2-(propan-2-yloxy)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H16O3/c1-8(2)16-12-6-4-3-5-9(12)10-7-11(10)13(14)15/h3-6,8,10-11H,7H2,1-2H3,(H,14,15)/t10-,11+/m0/s1
• InChI Key： ILKDVKBTMAIPDU-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=CC=1OC(C)C)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid

rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid (CAS No. 1218043-68-5): A Comprehensive Overview

rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid (CAS No. 1218043-68-5) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to by its systematic name, is a derivative of cyclopropane carboxylic acid with a unique stereochemical configuration. The presence of the propan-2-yloxy group and the cyclopropane ring system endows this molecule with a range of interesting properties that have been explored in various scientific studies.

The synthesis of rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid has been a topic of interest due to its potential applications in pharmaceuticals and materials science. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for its use in drug development. The chiral nature of the molecule allows for the exploration of its biological activities and potential therapeutic effects.

In the context of medicinal chemistry, rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid has been investigated for its anti-inflammatory and analgesic properties. Studies have shown that this compound can modulate specific enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The cyclopropane ring system contributes to the molecule's stability and bioavailability, enhancing its potential as a therapeutic agent.

The structural features of rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid have also been studied using various spectroscopic techniques, including NMR and X-ray crystallography. These analyses have provided detailed insights into the conformational preferences and dynamic behavior of the molecule in different environments. The propan-2-yloxy group, in particular, has been shown to influence the electronic properties and reactivity of the compound, which can be leveraged in designing more effective derivatives.

In addition to its medicinal applications, rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid has found use in materials science. The unique combination of its chiral centers and functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For instance, it has been employed as a building block in the preparation of chiral polymers and supramolecular assemblies, which have applications in sensors, catalysts, and drug delivery systems.

The environmental impact of rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid has also been considered in recent studies. Researchers have evaluated its biodegradability and toxicity to ensure that it can be safely used in industrial processes without causing harm to ecosystems. Preliminary results indicate that the compound is relatively stable under environmental conditions but can be degraded by microbial action over time.

In conclusion, rac-(1R,2R)-2-2-(propan-2-yloxy)phenylcyclopropane-1-carboxylic acid (CAS No. 1218043-68-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and chiral nature make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.